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Cat. No.: B10827977

Essential Safety and Handling Guide for
Tinengotinib

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of
Tinengotinib (TT-00420), a potent, orally active, small molecule kinase inhibitor. Adherence to
these guidelines is essential to ensure personnel safety and to maintain the integrity of
research activities.

Personal Protective Equipment (PPE)

All personnel handling Tinengotinib in solid (powder) or liquid (in solvent) form must use the
following personal protective equipment. This is based on general guidelines for handling
hazardous drugs and antineoplastic agents.[1][2][3]
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PPE Component Specification Rationale

Prevents skin contact and

) absorption. The outer glove
Double pair of chemotherapy-
o should be removed
Gloves rated, powder-free nitrile ) ) )
immediately after handling,
gloves. )
and the inner glove upon

leaving the work area.

S Protects eyes from dust
) Safety goggles with side )
Eye Protection ) ) particles, aerosols, and
shields or a full-face shield.

splashes.
Disposable, back-closing, Provides a barrier against
Lab Coat solid-front gown made of a contamination of personal
low-permeability fabric. clothing.

Required when handling the

N powder form outside of a
. _ A NIOSH-certified N95 - i
Respiratory Protection ) ) certified chemical fume hood
respirator or higher. ) . )
or biological safety cabinet to

prevent inhalation.

] ) ] Prevents the tracking of
Disposable, slip-resistant shoe )
Shoe Covers contaminants out of the
covers. _ _
designated handling area.

Operational Plan: Handling and Storage

Strict adherence to the following procedures is mandatory when working with Tinengotinib.

Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leakage.
» Store Tinengotinib powder at -20°C in a tightly sealed container.[4]

« If dissolved in a solvent such as DMSO, store at -80°C.[4]
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o Clearly label all storage locations with "Hazardous Chemical" and "Cytotoxic Agent"
warnings.

Preparation of Solutions

 All handling of Tinengotinib powder must be conducted in a certified chemical fume hood or
a Class Il Biological Safety Cabinet to avoid aerosol formation and inhalation.[4]

o Use a dedicated set of calibrated pipettes, spatulas, and glassware.
» When preparing solutions, slowly add the solvent to the powder to minimize dust generation.

e For a 10 mM stock solution in DMSO, dissolve the appropriate mass of Tinengotinib in
fresh, anhydrous DMSO.

In Vitro and In Vivo Administration

» For cell culture experiments, add the final concentration of Tinengotinib to the media within
a biological safety cabinet.

» For animal studies, prepare the dosing solution in a chemical fume hood. Oral gavage is a
common administration route.[5]

» All animal handling procedures must be in accordance with an approved Institutional Animal
Care and Use Committee (IACUC) protocol.[4]

Emergency Protocols: Spill and Exposure
Management

Immediate and correct response to spills and personnel exposure is critical.

Spill Management

o Evacuate and Secure: Immediately alert others in the area and evacuate. Restrict access to
the spill area.

o Don Appropriate PPE: Before cleanup, don the full PPE as outlined in the table above.
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e Contain the Spill:
o Powder: Gently cover the spill with absorbent pads or granules to avoid raising dust.
o Liquid: Absorb the spill with chemically inert absorbent material.
o Decontaminate:
o Clean the spill area with a detergent solution, followed by a 70% ethanol solution.
o Work from the outer edge of the spill towards the center.

o Dispose of Waste: All cleanup materials are considered hazardous waste and must be
disposed of accordingly.

Personnel Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes.[4]

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[4]

 Ingestion:Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

Disposal Plan

All waste contaminated with Tinengotinib is considered hazardous and must be disposed of
following institutional and local regulations for chemical and cytotoxic waste.

» Solid Waste: Collect all contaminated solid waste (e.g., gloves, gowns, pipette tips, vials) in a
dedicated, clearly labeled, leak-proof, and puncture-resistant hazardous waste container.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9890131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890131/
https://www.benchchem.com/product/b10827977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

e Liquid Waste: Collect all contaminated liquid waste in a sealed, labeled, and chemically
compatible hazardous waste container. Do not dispose of Tinengotinib solutions down the
drain.[4]

o Sharps: Dispose of all contaminated needles and syringes in a designated sharps container

for hazardous waste.

o Decontamination of Glassware: Reusable glassware should be soaked in a decontaminating
solution (e.g., a strong oxidizing agent or a validated cleaning procedure) before standard

washing.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the known signaling pathways affected by Tinengotinib and a
general experimental workflow for its handling.
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Caption: Tinengotinib's multi-target inhibition of key signaling pathways.
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Caption: Standard workflow for handling Tinengotinib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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